Cas no 384346-26-3 (3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S)-)

• Product Name: 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S)-
• CAS No: 384346-26-3
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 3959418
• Update Time: 2026-04-17

3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S)-

Additional information on 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S)-

Introduction to 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S) and Its Significance in Modern Chemical Biology

3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S) (CAS No. 384346-26-3) is a meticulously synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This enantiomerically pure molecule, characterized by its specific stereochemistry at the (3S) position, exhibits unique biochemical properties that make it a valuable scaffold for drug discovery and molecular probe development. The presence of a 4-chlorophenylmethyl side chain further enhances its pharmacological relevance, contributing to its potential as a key intermediate in the synthesis of novel therapeutic agents.

The compound's structure, featuring a pyrrolidine core modified with a chlorinated aromatic group and an amine substituent, positions it as a promising candidate for exploring interactions with biological targets. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. This has led to an increased interest in 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S) as a building block for designing molecules that can modulate critical biological pathways.

In the realm of drug development, the stereochemical purity of this compound is particularly noteworthy. The (3S) configuration ensures that the molecule interacts with biological receptors in a predictable manner, minimizing the risk of off-target effects. This is especially important in the context of developing small-molecule drugs, where subtle differences in stereochemistry can significantly alter efficacy and safety profiles. The synthesis of enantiomerically pure compounds like 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S) has been made more accessible through recent innovations in asymmetric catalysis and chiral resolution techniques.

Recent studies have highlighted the potential of 4-chlorophenylmethyl-containing compounds as modulators of neurotransmitter systems. The chloro group on the aromatic ring introduces electrophilicity, which can be exploited for covalent bond formation with biological targets. This property has been leveraged in the development of probes for studying enzyme mechanisms and in designing inhibitors for therapeutic applications. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders by interacting with specific serotonin receptors.

The broader significance of 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S) lies in its versatility as a chemical probe and intermediate. Researchers are increasingly utilizing such compounds to dissect complex signaling networks and to identify novel drug targets. The ability to synthesize analogs with varying substituents allows for systematic exploration of structure-activity relationships (SAR), which is crucial for optimizing lead compounds during drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of 1-[(4-chlorophenyl)methyl]-pyrrolidinamine involves multi-step reactions that showcase the ingenuity of modern organic synthesis. Key steps include nucleophilic substitution reactions to introduce the amine functionality and stereoselective transformations to achieve the desired (3S) configuration. Advances in transition-metal-catalyzed cross-coupling reactions have further streamlined these processes, enabling higher yields and purities.

The impact of this compound extends beyond academic research into industrial applications. Pharmaceutical companies are keenly interested in accessing high-quality intermediates like 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S) to accelerate their drug development programs. Collaborative efforts between academic institutions and industry partners have facilitated the production of these compounds on scales suitable for preclinical testing and clinical trials.

Looking ahead, the future prospects for 3-Pyrrolidinamine, 1-[(4-chlorophenyl)methyl]-, (3S) are bright, particularly as new methodologies emerge for its synthesis and functionalization. The integration of machine learning algorithms into drug discovery workflows promises to further enhance the design and optimization of molecules based on this scaffold. Additionally, ongoing research into its biological activity may uncover unexpected therapeutic applications that could revolutionize treatment strategies for various diseases.